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Compound of Interest

Compound Name: Propiosyringone

Cat. No.: B3053837 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and operational integrity. This

document provides a comprehensive, step-by-step guide to the safe disposal of

Propiosyringone, a compound recognized for its role in plant signaling and potential

applications in agriculture. Adherence to these procedures is essential to mitigate risks and

ensure a safe laboratory environment.

Propiosyringone is classified under the Globally Harmonized System (GHS) as a substance

that causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

Therefore, handling and disposal require strict adherence to safety protocols.

Chemical and Physical Properties
A clear understanding of Propiosyringone's properties is fundamental to its safe handling and

disposal.
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Property Value

Chemical Formula C₁₁H₁₄O₄

Molecular Weight 210.23 g/mol

Appearance White to pale yellow powder

Melting Point 107-109 °C

Boiling Point 393-394 °C

Flash Point 133.33 °C

Solubility
Soluble in alcohol. Limited solubility in water

(139.4 mg/L @ 25 °C).

Source: The Good Scents Company, PubChem[1][2]

Personal Protective Equipment (PPE)
Prior to handling Propiosyringone in any capacity, including disposal, all personnel must be

equipped with the appropriate Personal Protective Equipment (PPE).

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: A NIOSH-approved respirator is necessary if ventilation is inadequate

or if handling generates dust.

Protective Clothing: A laboratory coat, long pants, and closed-toe shoes are mandatory to

prevent skin contact.

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe handling and disposal of

Propiosyringone waste in a laboratory setting, treating it as a hazardous chemical waste.

Waste Segregation and Collection
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Solid Waste:

Collect all solid Propiosyringone waste, including unused or expired product and

contaminated materials (e.g., weigh boats, filter paper), in a designated, leak-proof, and

clearly labeled hazardous waste container.

The container must be compatible with the chemical and have a secure lid to prevent the

release of dust.

Contaminated Labware:

Disposable labware (e.g., pipette tips, plastic tubes) that has come into contact with

Propiosyringone should be collected in a designated hazardous waste container lined

with a heavy-duty plastic bag.

Non-disposable glassware and equipment must be decontaminated before reuse or

disposal.

Decontamination of Labware and Surfaces
Glassware and Equipment:

Rinse the contaminated item with a suitable organic solvent in which Propiosyringone is

soluble, such as ethanol or acetone. Perform this step in a well-ventilated area or a

chemical fume hood.

Collect the solvent rinse as hazardous chemical waste in a designated, properly labeled

container.

Wash the rinsed item with soap and water.

Perform a final rinse with deionized water.

Work Surfaces:

Wipe the contaminated surface with a cloth or paper towel dampened with a suitable

organic solvent.
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Collect the used wipes as solid hazardous waste.

Wash the surface with soap and water.

Spill Management
In the event of a Propiosyringone spill, immediate and appropriate action is crucial.

Small Spills (Solid):

Evacuate non-essential personnel from the immediate area.

Wearing appropriate PPE, gently cover the spill with a dry, inert absorbent material such

as sand, vermiculite, or a commercial chemical absorbent. Avoid raising dust.

Carefully scoop the mixture into a designated hazardous waste container.

Decontaminate the spill area as described above.

Large Spills:

Evacuate the laboratory immediately and alert others in the vicinity.

Contact your institution's Environmental Health and Safety (EHS) department or

emergency response team.

Restrict access to the spill area until the cleanup is complete.

Disposal of Empty Containers
Empty Propiosyringone containers must be managed as hazardous waste unless properly

decontaminated.

To decontaminate, triple-rinse the container with a suitable organic solvent.

Collect all rinsate as hazardous chemical waste.

After triple-rinsing, deface or remove the original label and dispose of the container

according to your institution's guidelines for non-hazardous laboratory waste.
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Final Disposal
All collected hazardous waste containing Propiosyringone must be disposed of through

your institution's designated hazardous waste management program.

Ensure all waste containers are properly sealed and labeled with the contents, date, and

appropriate hazard warnings.

Follow all institutional and local regulations for the storage and pickup of hazardous chemical

waste.

Propiosyringone Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Propiosyringone waste.
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Caption: Logical workflow for the safe disposal of Propiosyringone.

By adhering to these detailed procedures, laboratory personnel can ensure the safe and

compliant disposal of Propiosyringone, thereby protecting themselves, their colleagues, and

the environment. Always consult your institution's specific safety and disposal guidelines and

contact your EHS department with any questions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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